Cas no 2803865-03-2 (2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane)

• Product Name: 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane
• CAS No: 2803865-03-2
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6386985
• Update Time: 2025-05-20

2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane

• Inchi： 1S/C12H15FO2/c1-12(2,13)9-3-5-10(6-4-9)14-7-11-8-15-11/h3-6,11H,7-8H2,1-2H3
• InChI Key： LBKIYIHMCJJFGX-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=C(C(F)(C)C)C=C1

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 299.6±20.0 °C(Predicted)

Additional information on 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane

Introduction to 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane (CAS No. 2803865-03-2)

2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane (CAS No. 2803865-03-2) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its epoxide functional group and a fluorinated substituent, which endow it with a range of valuable properties and potential applications.

The epoxide functional group in 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane makes it an excellent precursor for various chemical transformations. Epoxides are known for their high reactivity and ability to undergo ring-opening reactions with nucleophiles, leading to the formation of diverse and complex molecular structures. This property is particularly useful in the synthesis of polymers, pharmaceuticals, and fine chemicals.

The presence of the fluorine atom in the molecule is another key feature that contributes to its unique properties. Fluorine is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of organic compounds. In 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane, the fluorine atom enhances the molecule's lipophilicity and metabolic stability, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane in the development of novel therapeutic agents. For instance, researchers at the University of California have explored its use as a prodrug for targeted drug delivery systems. The epoxide group can be selectively opened under specific conditions, releasing an active drug moiety at the desired site of action. This approach has shown promise in improving the efficacy and reducing the side effects of various drugs.

In addition to its pharmaceutical applications, 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane has been investigated for its use in advanced materials science. Its ability to undergo controlled polymerization reactions makes it a suitable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials.

The synthesis of 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane typically involves several steps, including the formation of the fluorinated phenol intermediate and subsequent epoxidation. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic methods, further enhancing the appeal of this compound.

From a safety perspective, 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane should be handled with care due to its reactivity and potential health hazards associated with epoxides. Proper personal protective equipment (PPE) and laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, 2-[[4-(1-Fluoro-1-methylethyl)phenoxy]methyl]oxirane (CAS No. 2803865-03-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique combination of an epoxide functional group and a fluorinated substituent makes it a valuable tool for scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.